![molecular formula C19H10FN3OS B8518451 3-(7-(2-Fluorophenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)benzonitrile](/img/structure/B8518451.png)
3-(7-(2-Fluorophenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)benzonitrile
Cat. No. B8518451
M. Wt: 347.4 g/mol
InChI Key: IGRZJGBCWKPXBJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09260448B2
Procedure details
In the same manner as the synthesis of Compound 1, methyl 3-amino-4-(2-fluorophenyl)thiophene-2-carboxylate (80 mg, 0.3 mmol), triethyl orthoformate (0.79 ml), 3-aminobenzonitrile (70 mg, 0.59 mmol), and acetic acid (0.09 ml) were used to give 20 mg (0.06 mmol, 18.0% yield) of the title compound.
Quantity
80 mg
Type
reactant
Reaction Step One
Name
Yield
18%
Identifiers
|
REACTION_CXSMILES
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[C:1]1([N:7]2[C:12](=[O:13])[C:11]3[S:14][CH:15]=[C:16]([C:17]4[CH:22]=[CH:21][CH:20]=[CH:19][CH:18]=4)[C:10]=3[N:9]=[CH:8]2)[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.NC1C(C2C=CC=CC=2[F:35])=CSC=1C(OC)=O.C(OCC)(OCC)OCC.NC1C=C(C=CC=1)[C:54]#[N:55]>C(O)(=O)C>[F:35][C:22]1[CH:21]=[CH:20][CH:19]=[CH:18][C:17]=1[C:16]1[C:10]2[N:9]=[CH:8][N:7]([C:1]3[CH:6]=[C:5]([CH:4]=[CH:3][CH:2]=3)[C:54]#[N:55])[C:12](=[O:13])[C:11]=2[S:14][CH:15]=1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C1(=CC=CC=C1)N1C=NC2=C(C1=O)SC=C2C2=CC=CC=C2
|
|
Name
|
|
|
Quantity
|
80 mg
|
|
Type
|
reactant
|
|
Smiles
|
NC1=C(SC=C1C1=C(C=CC=C1)F)C(=O)OC
|
|
Name
|
|
|
Quantity
|
0.79 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(OCC)(OCC)OCC
|
|
Name
|
|
|
Quantity
|
70 mg
|
|
Type
|
reactant
|
|
Smiles
|
NC=1C=C(C#N)C=CC1
|
|
Name
|
|
|
Quantity
|
0.09 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(C)(=O)O
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
FC1=C(C=CC=C1)C1=CSC2=C1N=CN(C2=O)C=2C=C(C#N)C=CC2
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 0.06 mmol | |
| AMOUNT: MASS | 20 mg | |
| YIELD: PERCENTYIELD | 18% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
